Cas no 1627857-82-2 (3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline)

• Product Name: 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline
• CAS No: 1627857-82-2
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• CID: 5848372
• PubChem ID: 90422837
• Update Time: 2025-10-12

3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline
• 1627857-82-2
• SCHEMBL16054951
• EN300-1142201

• Inchi： 1S/C10H8F3N3/c11-10(12,13)8-1-6(2-9(14)3-8)7-4-15-16-5-7/h1-5H,14H2,(H,15,16)
• InChI Key： OOQHPIXNOMVQFT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C2C=NNC=2)C=1)N)(F)F

Computed Properties

• Exact Mass: 227.06703175g/mol
• Monoisotopic Mass: 227.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline

Comprehensive Overview of 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline (CAS No. 1627857-82-2)

3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline (CAS No. 1627857-82-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyrazole ring and a trifluoromethyl group, making it a valuable intermediate for drug discovery and material science applications. Its structural complexity and functional groups contribute to its versatility in synthetic chemistry.

The compound's 1H-pyrazol-4-yl moiety is particularly noteworthy, as pyrazole derivatives are widely studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the trifluoromethyl group enhances the molecule's lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Researchers often explore 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline as a building block for designing novel therapeutics targeting kinases and other enzymatic pathways.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their applications in precision agriculture and crop protection. The agrochemical industry values such molecules for their ability to improve pesticide efficacy while minimizing environmental impact. This aligns with the growing trend of sustainable chemistry, where 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline serves as a key ingredient in next-generation formulations.

From a synthetic perspective, the compound's aniline core allows for diverse functionalization, enabling chemists to create libraries of derivatives for high-throughput screening. Its CAS No. 1627857-82-2 is frequently referenced in patent literature, underscoring its industrial relevance. Laboratories optimizing cross-coupling reactions or heterocyclic synthesis often utilize this compound to explore new catalytic methods.

The pharmaceutical industry's focus on personalized medicine and targeted therapies has further elevated the importance of 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline. Its structural motifs appear in investigational drugs for autoimmune disorders and oncology, addressing unmet medical needs. Computational chemists also employ this scaffold in molecular docking studies to predict binding affinities with biological targets.

Environmental considerations play a pivotal role in the compound's applications. Researchers are investigating green synthesis routes for CAS No. 1627857-82-2 to reduce waste and energy consumption. This aligns with global initiatives promoting green chemistry principles, where the compound's derivatives could contribute to eco-friendly industrial processes.

Analytical characterization of 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, critical for reproducibility in research. The trifluoromethyl group's distinct spectroscopic signature facilitates easy identification in reaction monitoring.

Emerging trends in AI-driven drug discovery have incorporated pyrazole-based compounds like this one into machine learning models for virtual screening. The compound's balanced physicochemical properties make it an ideal candidate for quantitative structure-activity relationship (QSAR) studies, accelerating lead optimization in drug development pipelines.

In material science, the π-conjugated system of 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline shows promise for organic electronic applications. Its potential use in organic light-emitting diodes (OLEDs) or photovoltaic cells is under investigation, particularly for creating energy-efficient devices. The trifluoromethyl group's electron-withdrawing nature could enhance charge transport properties in these materials.

Regulatory aspects surrounding CAS No. 1627857-82-2 emphasize proper handling and documentation in accordance with REACH and GHS standards. While not classified as hazardous under current regulations, researchers must adhere to standard laboratory safety protocols when working with this compound. Its storage typically requires protection from moisture and light to maintain stability.

The global market for fine chemicals continues to drive innovation around 3-(1H-pyrazol-4-yl)-5-(trifluoromethyl)aniline. Custom synthesis providers report increasing requests for this intermediate, particularly from biotechnology startups focusing on fragment-based drug design. The compound's modular structure allows for rapid generation of diverse molecular architectures.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its ability to serve as a pharmacophore in bifunctional molecules positions it as a valuable tool in chemical biology. The scientific community anticipates new publications elucidating previously unexplored applications of this versatile compound.